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Compound of Interest

Compound Name: Imolamine

Cat. No.: B1207557 Get Quote

Application Notes and Protocols for Imolamine
For Researchers, Scientists, and Drug Development Professionals

Introduction
Imolamine is a compound identified as a coronary vasodilator and an antiplatelet aggregation

agent, making it a molecule of interest for cardiovascular research.[1][2] It is also used as a

local anesthetic.[2] Proper preparation of imolamine stock solutions is critical for obtaining

reliable and reproducible results in in vitro assays. This document provides detailed protocols

for the preparation, storage, and handling of imolamine solutions for research purposes.

Chemical Properties and Data Presentation
Imolamine is a phenyl aminoxidiazole derivative with the molecular formula C₁₄H₂₀N₄O.[1] A

summary of its key chemical properties is provided in the table below for easy reference.
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Property Value Source

Molecular Formula C₁₄H₂₀N₄O [3]

Molecular Weight 260.34 g/mol

CAS Number 318-23-0

Appearance Solid powder

Water Solubility 0.162 mg/mL

logP 1.92

pKa (Strongest Basic) 8.17

Experimental Protocols
1. Materials and Equipment

Imolamine powder (>98% purity)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile deionized water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Preparation of a 10 mM Imolamine Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, which can be further diluted

to desired working concentrations.
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Safety First: Before handling imolamine, consult the Safety Data Sheet (SDS). Handle the

compound in a chemical fume hood and wear appropriate PPE.

Weighing the Compound: Accurately weigh out 2.60 mg of imolamine powder using an

analytical balance.

Dissolution: Add the weighed imolamine to a sterile microcentrifuge tube. Using a calibrated

pipette, add 1 mL of DMSO to the tube.

Solubilization: Cap the tube securely and vortex thoroughly until the imolamine is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid

dissolution if necessary.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage (months to

years) or at 4°C for short-term use (days to weeks). Ensure the storage containers are tightly

sealed and protected from light.

3. Preparation of Working Solutions

For in vitro assays, the DMSO stock solution should be serially diluted with the appropriate cell

culture medium or buffer to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the assay does not exceed a level that affects cell viability (typically

≤ 0.5%).

Experimental Workflow
The following diagram illustrates the workflow for preparing imolamine stock and working

solutions.
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Storage
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Vortex to Solubilize

Aliquot into single-use tubes

Store at -20°C (long-term) or 4°C (short-term)

Thaw a stock aliquot
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Use in in vitro assay
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Caption: Workflow for Imolamine Stock Solution Preparation.
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Mechanism of Action and Signaling Pathways
Imolamine is known to act as a coronary vasodilator and an antiplatelet aggregation agent.

While its precise molecular targets and downstream signaling pathways are not extensively

detailed in publicly available literature, its function as a vasodilator suggests a mechanism

involving the relaxation of smooth muscle cells in blood vessels. Antiplatelet activity points

towards interference with platelet activation and aggregation cascades.

The generalized diagram below depicts a potential mode of action for a vasodilator and anti-

platelet agent. It is important to note that the specific molecular interactions of imolamine
within these pathways have yet to be fully elucidated.
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Caption: Generalized Mechanism of Action for Imolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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